ethyl 4-(2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H25N5O4S/c1-3-9-27-20(29)19-18(15-7-5-6-8-16(15)23-19)24-21(27)32-14-17(28)25-10-12-26(13-11-25)22(30)31-4-2/h3,5-8,23H,1,4,9-14H2,2H3
• InChI Key: JDBYMBDRHDBEQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2CC=C)NC4=CC=CC=C43
• Molecular Formula: C22H25N5O4S
• Molecular Weight: 455.5 g/mol

Description

The compound “ethyl 4-(2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetyl)piperazine-1-carboxylate” is a complex organic molecule. It is related to the class of compounds known as triazole-pyrimidine hybrids. These compounds have been studied for their potential neuroprotective and anti-neuroinflammatory properties.

Synthesis Analysis

The synthesis of similar compounds involves a series of reactions, including condensation and reflux. The exact synthesis process for this specific compound is not detailed in the available literature.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis. Unfortunately, the exact structural details are not available in the current literature.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been studied for their potential antiviral properties. .

Antitubercular Activity

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Antibacterial Activity

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Antitumor Activity

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Anti-inflammatory and Analgesic Activities

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Plant Growth Regulation

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Future Directions

The future directions for research on this compound could involve further exploration of its neuroprotective and anti-inflammatory properties. Additionally, the development of novel methods of synthesis could be an area of interest. The potential for this compound to be developed into a therapeutic agent would also be a significant area of future research.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives are known to influence a broad range of biological activities . Therefore, it can be inferred that this compound may affect multiple biochemical pathways, leading to various downstream effects.

Result of Action

It is known that indole derivatives show various biologically vital properties . Therefore, it can be inferred that the compound may have significant molecular and cellular effects.